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Compound of Interest

Compound Name: Molybdenumhexacarbonyl

Cat. No.: B083779 Get Quote

This document provides crucial procedural guidance for the safe handling and disposal of

Molybdenum Hexacarbonyl, tailored for researchers, scientists, and drug development

professionals. Adherence to these protocols is vital to ensure laboratory safety.

Molybdenum hexacarbonyl is a white to light yellow crystalline powder. It is toxic if swallowed,

inhaled, or absorbed through the skin and can cause irritation to the eyes, skin, and respiratory

tract.[1] The toxicological properties of this material have not been fully investigated.[1]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Molybdenum

Hexacarbonyl:
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PPE Category Specification Rationale

Eye Protection

Chemical safety goggles or a

face shield that complies with

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[1]

To prevent eye irritation from

dust or splashes.

Skin Protection

Compatible chemical-resistant

gloves (e.g., Neoprene or

nitrile rubber) and protective

clothing to prevent skin

exposure.[1][2]

Molybdenum hexacarbonyl is

fatal in contact with skin.[3][4]

[5][6]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is required.[3] A

respiratory protection program

that meets OSHA's 29 CFR

1910.134 and ANSI Z88.2

requirements must be

followed.[1] For dust

generation, a filter type P3 is

recommended.

The substance is fatal if

inhaled.[3][4][5][6]

Exposure Limits
Personnel should be aware of the following occupational exposure limits for Molybdenum (as

Molybdenum hexacarbonyl):
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Organization
Exposure Limit (TWA - 8-
hour Time-Weighted
Average)

Form of Exposure

ACGIH 10 mg/m³[1] Inhalable fraction

ACGIH 3 mg/m³[1] Respirable fraction

OSHA - Final PELs 15 mg/m³[1] Total dust

NIOSH 5000 mg/m³
IDLH (Listed under

Molybdenum)[1]

Handling and Storage Protocols
Engineering Controls:

All work with Molybdenum hexacarbonyl must be conducted in a chemical fume hood.[1]

Facilities must be equipped with an eyewash station and a safety shower in the immediate

vicinity of any potential exposure.[1][2]

Use adequate ventilation to keep airborne concentrations low.[1]

Safe Handling Procedures:

Avoid all personal contact, including inhalation.[5]

Do not get the substance in your eyes, on your skin, or on your clothing.[1]

Minimize dust generation and accumulation.[1]

Wash hands thoroughly after handling.[1][2]

Remove contaminated clothing and wash it before reuse.[1][2][3]

Do not eat, drink, or smoke in areas where the chemical is handled.[2][5]

Storage:
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Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][2][3]

Keep away from incompatible materials such as oxidizing agents.[2]

The product is chemically stable under standard ambient conditions (room temperature).

Emergency Procedures
First Aid Measures:

Exposure Route First Aid Protocol

Inhalation

Remove the individual from exposure to fresh

air immediately. If breathing is difficult,

administer oxygen. If breathing has stopped,

provide artificial respiration. Seek immediate

medical attention.[1][3]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek immediate medical

attention.[1][3]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.[1]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth and drink

2-4 cupfuls of milk or water. Never give anything

by mouth to an unconscious person. Seek

immediate medical attention.[1]

Spill Response:

Evacuate unnecessary personnel from the area.[2]

Wear the appropriate personal protective equipment as outlined in Section 1.[1]
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Clean up spills immediately.[1]

Sweep or shovel the spilled material into a suitable, labeled container for disposal.[2]

Avoid generating dust.[1]

Provide ventilation to the area.[1][3]

Disposal Plan
Waste material must be disposed of in accordance with national and local regulations.

Disposal of Unused Product:

One recommended method is to dissolve or mix the material with a combustible solvent and

burn it in a chemical incinerator equipped with an afterburner and scrubber.[3]

Alternatively, dispose of the solid material at a licensed site.[2]

Do not allow the product to enter drains.[7]

Disposal of Contaminated Packaging:

Leave chemicals in their original containers. Do not mix with other waste.

Handle uncleaned containers as you would the product itself.

Experimental Protocols
The information provided in this document is derived from Safety Data Sheets (SDS) and

chemical handling guidelines. These sources do not contain detailed methodologies for specific

experiments involving Molybdenum Hexacarbonyl. Researchers should consult peer-reviewed

scientific literature for established experimental protocols relevant to their work and incorporate

the safety measures outlined in this document.

Operational Workflow
The following diagram illustrates the logical workflow for handling Molybdenum Hexacarbonyl,

from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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